Cas no 1261685-75-9 (4-Chloro-2-methoxypyridin-3-OL)

• Product Name: 4-Chloro-2-methoxypyridin-3-OL
• CAS No: 1261685-75-9
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• MDL: MFCD18415701
• CID: 4920589
• PubChem ID: 72214216
• Update Time: 2025-11-06

4-Chloro-2-methoxypyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• AB75738
• 4-CHLORO-2-METHOXYPYRIDIN-3-OL
• 4-CHLORO-3-HYDROXY-2-METHOXYPYRIDINE
• 4-Chloro-2-methoxypyridin-3-OL

• MDL： MFCD18415701
• Inchi： 1S/C6H6ClNO2/c1-10-6-5(9)4(7)2-3-8-6/h2-3,9H,1H3
• InChI Key： MLGVPMWPRFHKMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4

Additional information on 4-Chloro-2-methoxypyridin-3-OL

Recent Advances in the Study of 4-Chloro-2-methoxypyridin-3-OL (CAS: 1261685-75-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-2-methoxypyridin-3-OL (CAS: 1261685-75-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its chloro and methoxy substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

One of the most notable advancements in the study of 4-Chloro-2-methoxypyridin-3-OL is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized this compound to design potent and selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Chloro-2-methoxypyridin-3-OL exhibited strong inhibitory activity against specific tyrosine kinases implicated in tumor growth and metastasis. The study highlighted the compound's ability to modulate kinase activity through its unique structural features, offering a promising avenue for targeted cancer therapies.

In addition to its applications in oncology, 4-Chloro-2-methoxypyridin-3-OL has shown potential in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its utility as a scaffold for developing new antibiotics.

Another area of interest is the compound's potential in neuropharmacology. Preliminary studies have indicated that 4-Chloro-2-methoxypyridin-3-OL derivatives may interact with neurotransmitter receptors, such as GABA-A and NMDA receptors, which are implicated in various neurological and psychiatric disorders. A 2022 study in the European Journal of Medicinal Chemistry reported that these derivatives exhibited anxiolytic and neuroprotective effects in animal models, paving the way for further exploration in the treatment of conditions like anxiety and Alzheimer's disease.

The synthesis and optimization of 4-Chloro-2-methoxypyridin-3-OL derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted and flow chemistry techniques, have enabled more efficient and scalable production of these compounds. A 2023 review in Chemical Communications highlighted the use of green chemistry approaches to minimize environmental impact while maintaining high yields and purity, underscoring the compound's relevance in sustainable pharmaceutical manufacturing.

In conclusion, 4-Chloro-2-methoxypyridin-3-OL (CAS: 1261685-75-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, from oncology to neuropharmacology, and recent advancements in synthetic methodologies have further enhanced its potential. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic agents with improved efficacy and safety profiles, addressing unmet medical needs in various disease areas.